Cas no 1179361-88-6 (4-(o-Tolyloxy)picolinimidamide hydrochloride)

• Product Name: 4-(o-Tolyloxy)picolinimidamide hydrochloride
• CAS No: 1179361-88-6
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 1030776
• PubChem ID: 53485076
• Update Time: 2025-06-11

4-(o-Tolyloxy)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(o-Tolyloxy)picolinimidamide hydrochloride
• 4-(2-methylphenoxy)pyridine-2-carboximidamide,hydrochloride
• AKOS015844520
• 4-(2-Methylphenoxy)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• 4-(2-METHYLPHENOXY)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• DB-357606
• 4-(o-Tolyloxy)picolinimidamidehydrochloride
• 1179361-88-6
• DTXSID40704358

• MDL： MFCD12755657
• Inchi： 1S/C13H13N3O.ClH/c1-9-4-2-3-5-12(9)17-10-6-7-16-11(8-10)13(14)15;/h2-8H,1H3,(H3,14,15);1H
• InChI Key： ZJJCJSGHXLDVTL-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CN=C(C(=N)N)C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

4-(o-Tolyloxy)picolinimidamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature(BD255127)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(o-Tolyloxy)picolinimidamide hydrochloride

Introduction to 4-(o-Tolyloxy)picolinimidamide hydrochloride (CAS No. 1179361-88-6)

4-(o-Tolyloxy)picolinimidamide hydrochloride, identified by its CAS number 1179361-88-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of picolinimidamide derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of an o-tolyl (para-methylphenyl) group and a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery.

The structure of 4-(o-Tolyloxy)picolinimidamide hydrochloride consists of a picolinimide core substituted with an o-tolyl moiety at the 4-position, linked to an amide group. This unique structural feature contributes to its interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The hydrochloride salt form improves the compound's pharmacokinetic properties, facilitating its absorption and distribution within the body.

In recent years, there has been growing interest in exploring the pharmacological potential of picolinimidamide derivatives. These compounds have shown promise in inhibiting key enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The o-tolyl substituent in 4-(o-Tolyloxy)picolinimidamide hydrochloride may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

One of the most compelling aspects of 4-(o-Tolyloxy)picolinimidamide hydrochloride is its potential role in oncology research. Studies have demonstrated that picolinimide derivatives can modulate signaling pathways involved in cell proliferation and survival. The o-tolyl group may contribute to selective inhibition of specific cancer-related enzymes, minimizing side effects associated with broader-targeted therapies. Preclinical studies have indicated that this compound exhibits cytotoxic effects against certain cancer cell lines while maintaining relatively low toxicity toward normal cells.

Additionally, the hydrochloride salt form of 4-(o-Tolyloxy)picolinimidamide hydrochloride enhances its stability under physiological conditions, ensuring consistent performance in biological assays. This stability is crucial for both in vitro and in vivo studies, where maintaining compound integrity is essential for obtaining reliable results. The improved solubility also facilitates formulation development, making it easier to administer the compound in clinical trials.

The synthesis of 4-(o-Tolyloxy)picolinimidamide hydrochloride involves multi-step organic reactions, including condensation, substitution, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic advancements have enabled researchers to produce sufficient quantities of the compound for extensive pharmacological evaluation.

Recent research has also highlighted the compound's potential in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Picolinimide derivatives have been shown to inhibit inflammatory pathways by modulating cytokine production and enzyme activity. The o-tolyl group in 4-(o-Tolyloxy)picolinimidamide hydrochloride may enhance its ability to interact with inflammatory mediators, providing a novel approach to treating inflammatory conditions.

In conclusion, 4-(o-Tolyloxy)picolinimidamide hydrochloride (CAS No. 1179361-88-6) represents a promising candidate for further therapeutic development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive compound for investigating new treatment modalities in oncology and anti-inflammatory diseases. Continued research into its mechanisms of action and clinical efficacy will be essential to fully realize its potential as a pharmaceutical agent.